Cas no 57330-95-7 ((3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol)
57330-95-7 structure
Product Name:(3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol
CAS No:57330-95-7
MF:C17H21NO4
MW:303.35294508934
CID:1604060
PubChem ID:3044481
Update Time:2025-04-21
(3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol
- (3,4-dimethylpyridin-2-yl)-(3,4,5-trimethoxyphenyl)methanol
- 3,4,5-trimethoxyphenyl-(3,4-dimethyl-2-pyridyl) carbinol
- UMGQVIOGHDLFBI-UHFFFAOYSA-N
- DTXSID30972842
- 3,4-Dimethyl-alpha-(3,4,5-trimethoxyphenyl)-2-pyridinemethanol
- 2-Pyridinemethanol, 3,4-dimethyl-alpha-(3,4,5-trimethoxyphenyl)-
- SCHEMBL11722622
- 3,4,5-Trimethoxyphenyl-(3,4-dimethyl-2-pyridyl)carbinol
- 57330-95-7
-
- Inchi: 1S/C17H21NO4/c1-10-6-7-18-15(11(10)2)16(19)12-8-13(20-3)17(22-5)14(9-12)21-4/h6-9,16,19H,1-5H3
- InChI Key: UMGQVIOGHDLFBI-UHFFFAOYSA-N
- SMILES: OC(C1C(C)=C(C)C=CN=1)C1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 303.14713
- Monoisotopic Mass: 303.147058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8
- XLogP3: 2.3
Experimental Properties
- Density: 1.145
- Boiling Point: 462.7°C at 760 mmHg
- Flash Point: 233.7°C
- Refractive Index: 1.553
- PSA: 60.81
(3,4-dimethylpyridin-2-yl)(3,4,5-trimethoxyphenyl)methanol Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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